4-Biphenylcarboxylic acid

• IUPAC Name: 4-phenylbenzoic acid
• InChI: InChI=1S/C13H10O2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H,(H,14,15)
• InChI Key: NNJMFJSKMRYHSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C13H10O2
• Related CAS: 62698-50-4 (potassium salt)
• DSSTOX Substance ID: DTXSID1059074
• Molecular Weight: 198.22 g/mol
• CAS RN: 92-92-2

Description

4-Biphenylcarboxylic acid, also known as p-Phenylbenzoic acid or Diphenyl-4-carboxylic acid, is a chemical compound with the molecular formula C13H10O2. It is used as a polarographic reagent and an intermediate in organic synthesis.

Synthesis Analysis

4-Biphenylcarboxylic acid can be synthesized by reacting 4′-methylbiphenyl-2-carbonitrile with methanol and 30% NaOH solution. Another method involves reacting biphenyl with chloroacetyl and then oxidizing it with potassium permanganate.

Molecular Structure Analysis

The molecular structure of 4-Biphenylcarboxylic acid consists of two benzene rings linked together by a carbon-carbon bond. The IUPAC Standard InChI is InChI=1S/C13H10O2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H,(H,14,15).

Physical And Chemical Properties Analysis

4-Biphenylcarboxylic acid is a white to light yellow crystal powder. It has a melting point of 220-225 °C and a boiling point of 295.53 °C. The compound is insoluble in water.

Scientific Research Applications

Metal-Organic Frameworks (MOFs)

4-Biphenylcarboxylic acid is used as a linker or ligand in the synthesis of MOFs. .

Synthesis of Europium and Terbium Complexes

.

Perovskite Solar Cells (PSCs) Defect Passivation

4-Biphenylcarboxylic acid has been used to passivate defects in perovskite films, improving the performance of PSCs. .

Material Stability Enhancement

.

Safety and Hazards

4-Biphenylcarboxylic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin irritation, serious eye irritation, and respiratory irritation. When heated to decomposition, it emits acrid smoke and irritating vapors.

Future Directions

There is ongoing research into the potential uses of 4-Biphenylcarboxylic acid. For example, it has been employed in the synthesis and characterization of europium and terbium complexes. Additionally, its solubility in various solvents has been studied, which could have implications for its use in various industrial processes.

Synthesis routes and methods

Procedure details

LiI (0.042 g, 0.32 mmol) was added to a solution of methyl 3-chloro-3′-((2-cyclopentyl-3-oxo-2,3-dihydrobenzo[d]isothiazol-6-yloxy)methyl)biphenyl-4-carboxylate (0.158 g, 0.32 mmol) in pyridine (5 mL). The reaction mixture was refluxed for 12 h, and then cooled to room temperature. Excess solvent was removed under vacuum. The product was purified by HPLC using isopropanol:water as the solvent system to afford 3-chloro-3′-(2-cyclopentyl-3-oxo-2,3-dihydrobenzo[d]isothiazol-6-yloxy)methyl)biphenyl-4-carboxylic acid as a colorless solid (70 mg, 46% yield). 1H NMR (400 MHz, DMSO-d6): δ 8.01 (s, 1H), 7.82 (d, 1H, J=8.5 Hz), 7.80 (d, 1H, J=8.6 Hz), 7.71-7.76 (m, 4H), 7.49-7.47 (m, 2H), 7.05 (d, 1H, J=8.5 Hz), 5.23 (s, 2H), 4.83-4.81 (m, 1H), 2.02-1.99 (m, 21-1), 1.62-1.60 (m, 6H). LC-MS (ESI) Calcd for C26H22ClNO4S [M+H]+: 480.09. Found: 479.95. HRMS (ESI) calcd for C26H22ClNO4S [M+H]+: 480.1031. Found: 480.1031.

Q & A

Q1: What is the molecular formula and weight of 4-Biphenylcarboxylic acid?

A1: The molecular formula of 4-Biphenylcarboxylic acid is C₁₃H₁₀O₂ and its molecular weight is 198.2 g/mol. []

Q2: What are the characteristic spectroscopic features of 4-Biphenylcarboxylic acid?

A2:
IR Spectroscopy: 4-Biphenylcarboxylic acid shows a characteristic downward frequency shift of the carboxylate stretching vibrational mode when adsorbed on surfaces like gold, indicating chemical adsorption. []* NMR Spectroscopy: Detailed ¹H and ¹³C NMR data has been used to characterize the structure of 4-Biphenylcarboxylic acid and its derivatives. [, ]* Surface-Enhanced Raman Scattering (SERS):* This technique provides insights into the adsorption orientation of 4-Biphenylcarboxylic acid on metal surfaces. Absence of the C−H stretching vibrational mode and redshift of the carboxylate stretching mode indicate a flat adsorption orientation via π-systems on gold. [, ]

Q3: Is 4-Biphenylcarboxylic acid stable at high temperatures?

A3: 4-Biphenylcarboxylic acid exhibits good thermal stability, decomposing at temperatures above 400°C when fully deprotonated within a metal complex. []

Q4: What is known about the solubility of 4-Biphenylcarboxylic acid?

A4: 4-Biphenylcarboxylic acid is known to have limited solubility in water but exhibits varying solubility in various organic solvents. This property has been studied extensively to understand its impact on bioavailability and formulation. [, ]

Q5: How can the solubility of 4-Biphenylcarboxylic acid be improved?

A5: One strategy to enhance the solubility of 4-Biphenylcarboxylic acid is through the formation of inclusion complexes with cyclodextrins like β-cyclodextrin. This method has shown promise in improving its separation and potential bioavailability. [, ]

Q6: Can 4-Biphenylcarboxylic acid derivatives act as catalysts?

A6: While 4-Biphenylcarboxylic acid itself is not a catalyst, β-cyclodextrin inclusion complexes with 4-Biphenylcarboxylic acid have been explored as catalysts for the selective synthesis of aromatic dicarboxylic acids. These complexes demonstrated promising catalytic activity in the carboxylation of benzoic acid and 4-biphenylcarboxylic acid. [, ]

Q7: Have computational methods been used to study 4-Biphenylcarboxylic acid?

A7: Yes, ab initio calculations have been employed to determine the theoretical enthalpy of formation for 4-Biphenylcarboxylic acid, showing good agreement with experimental data. This approach has also provided insights into the relative stability of different isomers. []

Q8: How do structural modifications affect the activity of 4-Biphenylcarboxylic acid derivatives?

A8: Research on 4-Biphenylcarboxylic acid derivatives as Retinoic Acid Receptor β (RARβ) ligands has revealed significant structure-activity relationships. * Alkyl Chain Length: Modifying the alkyl chain length at the 4' position influences the potency and selectivity for RARβ subtypes. [, ]* Introduction of Heteroatoms: Incorporation of heteroatoms, such as oxygen in 4'-methoxy-4-biphenylcarboxylic acid, significantly alters the metabolic pathway, leading to O-demethylation instead of omega-hydroxylation. []* Biphenyl vs. Phenylthiazole Core: Replacing the biphenyl core with a phenylthiazole scaffold can impact the physicochemical properties and potentially improve oral bioavailability while retaining RARβ2 selectivity. []

Q9: What are some potential applications of 4-Biphenylcarboxylic acid and its derivatives?

A9:* Liquid Crystals: Derivatives of 4-Biphenylcarboxylic acid have been incorporated into liquid crystal polymers, demonstrating interesting mesophase behavior and potential for applications in display technology and sensors. [, , , , , ]* Coordination Polymers: 4-Biphenylcarboxylic acid has been utilized as a building block in the synthesis of coordination polymers with potential applications in gas sorption and catalysis. [, ]* Pharmaceuticals: Research into the biological activity of 4-Biphenylcarboxylic acid derivatives, particularly as RARβ agonists, highlights its potential in drug discovery. Notably, 4'-octyl-4-biphenylcarboxylic acid (AC-55649) exhibits potent and selective RARβ2 agonistic activity. [] Further development led to AC-261066, a more potent and orally bioavailable compound with retained selectivity, showcasing its promise as a starting point for drug development. []* Fingerprint Visualization: The phosphorescence properties of 4-Biphenylcarboxylic acid have been explored for latent fingerprint visualization, offering a potential alternative to conventional methods. []

Q10: What are the limitations of using 4-Biphenylcarboxylic acid in certain applications?

A10: * Cytotoxicity: Certain organotin derivatives of 4-Biphenylcarboxylic acid have exhibited cytotoxicity against human tumor cell lines. [] Further research is needed to understand the safety profile of different derivatives.* Solubility and Bioavailability: The limited solubility of 4-Biphenylcarboxylic acid in aqueous environments can hinder its application in biological systems. [] Formulation strategies like cyclodextrin complexation are being investigated to address this limitation. []

Q11: What are the future directions in 4-Biphenylcarboxylic acid research?

A11:* Further SAR studies: Exploring the relationship between the structure of 4-Biphenylcarboxylic acid derivatives and their biological activity, especially for RARβ selectivity, will be crucial for drug development. []* Improved drug delivery: Developing novel drug delivery systems to enhance the bioavailability and target specificity of 4-Biphenylcarboxylic acid-based drugs will be essential for therapeutic applications.* Sustainable Synthesis: Exploring environmentally friendly and sustainable methods for the synthesis of 4-Biphenylcarboxylic acid and its derivatives is an important area of future research.